Cas no 881674-56-2 (5-(2-Fluorophenyl)-1H-pyrrole-3-carbaldehyde)

5-(2-Fluorophenyl)-1H-pyrrole-3-carbaldehyde is a highly functionalized pyrrole derivative featuring a 2-fluorophenyl substituent and an aldehyde group at the C-3 position. This compound offers enhanced reactivity and stability, making it an attractive intermediate for the synthesis of various heterocyclic compounds with potential applications in pharmaceuticals and materials science.

5-(2-Fluorophenyl)-1H-pyrrole-3-carbaldehyde structure

881674-56-2 structure

Product Name:5-(2-Fluorophenyl)-1H-pyrrole-3-carbaldehyde

CAS No:881674-56-2

MF:C₁₁H₈FNO

MW:189.185726165771

MDL:MFCD11875867

CID:1086196

PubChem ID:354333447

Update Time:2025-09-17

5-(2-Fluorophenyl)-1H-pyrrole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-(2-Fluorophenyl)-1H-pyrrole-3-carbaldehyde
- 5-(2-Fluorophenyl)pyrrole-3-carboxaldehyde
- 1H-Pyrrole-3-carboxaldehyde, 5-(2-fluorophenyl)-
- 5-(2-fluorophenyl)- 1H-Pyrrole-3-carboxaldehyde
- TAK-438
- 5-(2-Fluorophenyl)-1H-pyrrole-3-carboxaldehyde
- AK105861
- C11H8FNO
- MQULPEUCGKEHEG-UHFFFAOYSA-N
- BCP09257
- FCH1177544
- SB17906
- SY047488
- 5-(2-Fluorophenyl)pyrrole-3-carbaldehyde
- F1074
- 5-(2-Fluorophenyl)-1H-pyrrol-3-carboxaldehyde
- 1H-Pyrrole-3-carboxa
- TAK438 Impurity 54
- 5-(2-Fluorophenyl)-1H-pyrrole-3-carboxaldehyde (ACI)
- MDL： MFCD11875867
- Inchi： 1S/C11H8FNO/c12-10-4-2-1-3-9(10)11-5-8(7-14)6-13-11/h1-7,13H
- InChI Key： MQULPEUCGKEHEG-UHFFFAOYSA-N
- SMILES： O=CC1C=C(C2C(F)=CC=CC=2)NC=1

Computed Properties

Exact Mass: 189.05900
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 210
Topological Polar Surface Area: 32.9

Experimental Properties

Melting Point: 131.0 to 135.0 deg-C
Boiling Point: 370.6±32.0°C at 760 mmHg
PSA: 32.86000
LogP: 2.63330

5-(2-Fluorophenyl)-1H-pyrrole-3-carbaldehyde Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C

5-(2-Fluorophenyl)-1H-pyrrole-3-carbaldehyde Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(2-Fluorophenyl)-1H-pyrrole-3-carbaldehyde Pricemore >>

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TRC	F489655-250mg	5-(2-Fluorophenyl)-1H-pyrrole-3-carbaldehyde	881674-56-2		250mg	$ 63.00	2023-09-07
TRC	F489655-500mg	5-(2-Fluorophenyl)-1H-pyrrole-3-carbaldehyde	881674-56-2		500mg	$ 80.00	2023-09-07
TRC	F489655-1g	5-(2-Fluorophenyl)-1H-pyrrole-3-carbaldehyde	881674-56-2		1g	$ 132.00	2023-09-07
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Chemenu	CM198689-1000g	5-(2-fluorophenyl)-1H-pyrrole-3-carbaldehyde	881674-56-2	95%+	1000g	$1800	2021-08-05
Apollo Scientific	PC201345-10g	5-(2-Fluorophenyl)-1H-pyrrole-3-carbaldehyde	881674-56-2	98%	10g	£69.00	2023-09-01
Apollo Scientific	PC201345-25g	5-(2-Fluorophenyl)-1H-pyrrole-3-carbaldehyde	881674-56-2	98+%	25g	£45.00	2025-02-21
Ambeed	A196437-250mg	5-(2-Fluorophenyl)-1H-pyrrole-3-carbaldehyde	881674-56-2	98%	250mg	$10.0	2025-04-16

5-(2-Fluorophenyl)-1H-pyrrole-3-carbaldehyde Production Method

Production Method 1

881674-06-2

881674-56-2

Reaction Conditions

1.1 Reagents: Diisobutylaluminum hydride Solvents: Toluene , Tetrahydrofuran ; 10 min, -78 °C; 1 h, -78 °C
1.2 Reagents: Water ; 2 min, -78 °C; 1 h, rt
1.3 Reagents: N-methylmorpholine N-oxide , TPAP Solvents: Acetonitrile ; 1.5 h, rt

Reference

Discovery of a Novel Pyrrole Derivative 1-[5-(2-Fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrol-3-yl]-N-methylmethanamine Fumarate (TAK-438) as a Potassium-Competitive Acid Blocker (P-CAB)

Arikawa, Yasuyoshi; et al, Journal of Medicinal Chemistry, 2012, 55(9), 4446-4456

Production Method 2

881674-58-4

881674-56-2

Reaction Conditions

1.1 Reagents: 1-Hydroxy-1,2-benziodoxol-3(1H)-one 1-oxide Solvents: Acetonitrile ; rt → 80 °C; 1 h, 80 °C

Reference

Identification, characterization, synthesis of major metabolites biotransformed from vonoprazan fumarate

Lin, Biyue; et al, Tetrahedron, 2022, 108,

5-(2-Fluorophenyl)-1H-pyrrole-3-carbaldehyde Raw materials

5-(2-Fluorophenyl)-1H-pyrrole-3-carbaldehyde Preparation Products

5-(2-Fluorophenyl)-1H-pyrrole-3-carbaldehyde (881674-56-2)

5-(2-Fluorophenyl)-1H-pyrrole-3-carbaldehyde Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:881674-56-2)5-(2-Fluorophenyl)-1H-pyrrole-3-carbaldehyde

Order Number:sfd11752

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:36

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:881674-56-2)5-(2-fluorophenyl)-1H-pyrrole-3-carbaldehyde

Order Number:LE2661;LE8527745

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 11:42

Price ($):discuss personally

Email:18501500038@163.com

5-(2-Fluorophenyl)-1H-pyrrole-3-carbaldehyde Spectrogram

1H NMR

300 MHz

DMSO

13C NMR

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4. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

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